Cas no 51228-92-3 (Propanenitrile,3-[[2-(acetyloxy)ethyl](3-methylphenyl)amino]-)

• Product name: Propanenitrile,3-[[2-(acetyloxy)ethyl](3-methylphenyl)amino]-
• CAS No: 51228-92-3
• MF: C₁₄H₁₈N₂O₂
• MW: 246.30492
• CID: 371815
• PubChem ID: 3084969

Propanenitrile,3-[[2-(acetyloxy)ethyl](3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[[2-(acetyloxy)ethyl](3-methylphenyl)amino]-
• 2-[N-(2-cyanoethyl)-3-methylanilino]ethyl acetate
• 3-methyl-N-cyanoethyl-N-acetoxyethylaniline
• 2-[(2-Cyanoethyl)(3-methylphenyl)amino]ethyl acetate
• Propanenitrile, 3-((2-(acetyloxy)ethyl)(3-methylphenyl)amino)-
• SCHEMBL10997339
• N-(2-ACETOXYETHYL)-N-(2-CYANOETHYL)-M-TOLUIDINE
• 51228-92-3
• Propanenitrile, 3-[[2-(acetyloxy)ethyl](3-methylphenyl)amino]-
• m-Toluidine, N-acetoxyethyl-N-cyanoethyl-
• DTXSID3068625

• Inchi： InChI=1S/C14H18N2O2/c1-12-5-3-6-14(11-12)16(8-4-7-15)9-10-18-13(2)17/h3,5-6,11H,4,8-10H2,1-2H3
• InChI Key： OYYRZXBLVRUYIN-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)N(CCC#N)CCOC(=O)C

Computed Properties

• Exact Mass: 246.13694
• Monoisotopic Mass: 246.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3Ų
• XLogP3: 2

Experimental Properties

• Density: 1.103
• Boiling Point: 415.4°Cat760mmHg
• Flash Point: 205°C
• Refractive Index: 1.542
• PSA: 53.33